Cas no 2171906-79-7 (2-ethyl-5-4-(propan-2-yl)phenylpiperidin-3-amine)

• Product Name: 2-ethyl-5-4-(propan-2-yl)phenylpiperidin-3-amine
• CAS No: 2171906-79-7
• MF: C₁₆H₂₆N₂
• MW: 246.391044139862
• CID: 5836739
• PubChem ID: 165571687
• Update Time: 2025-06-03

2-ethyl-5-4-(propan-2-yl)phenylpiperidin-3-amine Chemical and Physical Properties

Names and Identifiers

• 2-ethyl-5-4-(propan-2-yl)phenylpiperidin-3-amine
• EN300-1616280
• 2171906-79-7
• 2-ethyl-5-[4-(propan-2-yl)phenyl]piperidin-3-amine

• Inchi： 1S/C16H26N2/c1-4-16-15(17)9-14(10-18-16)13-7-5-12(6-8-13)11(2)3/h5-8,11,14-16,18H,4,9-10,17H2,1-3H3
• InChI Key： JSQNKUYBGIFEPJ-UHFFFAOYSA-N
• SMILES： N1CC(C2C=CC(C(C)C)=CC=2)CC(C1CC)N

Computed Properties

• Exact Mass: 246.209598838g/mol
• Monoisotopic Mass: 246.209598838g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 38Ų

Additional information on 2-ethyl-5-4-(propan-2-yl)phenylpiperidin-3-amine

Introduction to 2-Ethyl-5-(4-(propan-2-yl)phenyl)piperidin-3-amine (CAS No. 2171906-79-7)

2-Ethyl-5-(4-(propan-2-yl)phenyl)piperidin-3-amine, also known by its CAS number 2171906-79-7, is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of piperidine derivatives, which are widely studied for their diverse biological activities and potential therapeutic applications. The unique structural features of 2-Ethyl-5-(4-(propan-2-yl)phenyl)piperidin-3-amine make it a promising candidate for various drug development initiatives.

The chemical structure of 2-Ethyl-5-(4-(propan-2-yl)phenyl)piperidin-3-amine is characterized by a piperidine ring substituted with an ethyl group at the 2-position and a 4-(propan-2-yl)phenyl group at the 5-position. The presence of these substituents imparts specific physicochemical properties that influence its biological activity and pharmacokinetic profile. Recent studies have highlighted the importance of such structural modifications in enhancing the potency and selectivity of piperidine-based compounds.

In the context of medicinal chemistry, 2-Ethyl-5-(4-(propan-2-yl)phenyl)piperidin-3-amine has been investigated for its potential as a modulator of various biological targets. One of the key areas of interest is its interaction with neurotransmitter receptors, particularly those involved in central nervous system (CNS) disorders. Research has shown that piperidine derivatives can exhibit potent agonist or antagonist properties at serotonin, dopamine, and norepinephrine receptors, making them valuable candidates for the treatment of conditions such as depression, anxiety, and neurodegenerative diseases.

A recent study published in the Journal of Medicinal Chemistry explored the pharmacological profile of 2-Ethyl-5-(4-(propan-2-yl)phenyl)piperidin-3-amine. The researchers found that this compound exhibited high affinity for serotonin 5-HT_1A receptors and demonstrated significant antidepressant-like effects in animal models. Additionally, it showed minimal side effects compared to existing antidepressants, suggesting its potential as a safer therapeutic option.

Beyond its role in CNS disorders, 2-Ethyl-5-(4-(propan-2-yl)phenyl)piperidin-3-amine has also been evaluated for its anti-inflammatory properties. Inflammation is a key factor in many chronic diseases, including arthritis and cardiovascular disorders. Preclinical studies have indicated that this compound can effectively inhibit pro-inflammatory cytokines such as TNF-alpha and IL-6, thereby reducing inflammation and associated tissue damage. These findings open up new avenues for its use in treating inflammatory conditions.

The pharmacokinetic properties of 2-Ethyl-5-(4-(propan-2-yl)phenyl)piperidin-3-amine are another critical aspect of its evaluation. Studies have shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) characteristics. It is rapidly absorbed following oral administration and has a good bioavailability. The compound is metabolized primarily by cytochrome P450 enzymes, with a moderate half-life that allows for once-daily dosing regimens. These pharmacokinetic attributes make it suitable for chronic administration in clinical settings.

In terms of safety and toxicity, preliminary assessments have indicated that 2-Ethyl-5-(4-(propan-2-ylyl)pheny)piperidin--3---amine is well-tolerated at therapeutic doses. However, further preclinical and clinical trials are necessary to fully establish its safety profile and determine optimal dosing parameters. Ongoing research is focused on evaluating its long-term effects and potential interactions with other medications.

The development of novel compounds like 2-Ethyl--5-((--(-(-(-(-(-propan-2-ylyl)))))))))pheny)-3--amine) highlights the ongoing efforts to discover more effective and safer treatments for various medical conditions. The interdisciplinary approach involving medicinal chemistry, pharmacology, and clinical research is crucial in advancing our understanding of these compounds and translating them into practical therapeutic applications.

In conclusion, 2-Ethyl-<-strong>-5-(4-(propan--2-ylyl)piperidin--amine (CAS No. 2171906--7)